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Compound of Interest

Compound Name: 2-Methoxybenzhydrazide

Cat. No.: B1584607

An In-depth Technical Guide to the Safe Handling of 2-Methoxybenzhydrazide
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety and handling
precautions for 2-Methoxybenzhydrazide (CAS: 7466-54-8). As a Senior Application Scientist,
the following information synthesizes critical safety data with practical, field-proven insights to
ensure the well-being of laboratory personnel and the integrity of research outcomes. The
protocols described herein are designed to be self-validating, emphasizing the causality behind
each safety recommendation.

Chemical and Physical Identity

A thorough understanding of a compound's fundamental properties is the bedrock of its safe
handling. These characteristics influence its behavior in various experimental and storage
conditions.

Structure and ldentification:
o Chemical Name: 2-Methoxybenzhydrazide[1][2][3]

¢ Synonyms: o-Anisic hydrazide, 2-Methoxybenzoic acid hydrazide, o-
Methoxybenzoylhydrazine[1][3][4]

o CAS Number: 7466-54-8[1][2][4]
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e Molecular Formula: CsH1oN202[1][2][4][5]

e Molecular Weight: 166.18 g/mol [1][2][4][5]

Physicochemical Properties:

Property Value Source
White to pale yellow or pale

Appearance orange to brown crystalline [6]
powder.

Melting Point 78°C to 84°C [4107]

Solubility Slightly soluble in water. [4]18]
Chemically stable under

- standard ambient conditions. It
Stability [9][10]

is noted to be moisture and air

sensitive.

Hazard Identification and Risk Assessment

2-Methoxybenzhydrazide is classified as a hazardous chemical.[11] A comprehensive risk

assessment is mandatory before commencing any work. The primary hazards are associated

with irritation to the skin, eyes, and respiratory system.[5]

GHS Hazard Classification:

» Skin Corrosion/Irritation: Category 2[9][11]

» Serious Eye Damage/Eye Irritation: Category 2/2A[9][11]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[9][11]

Hazard Statements:

e H315: Causes skin irritation.[5][10]
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e H319: Causes serious eye irritation.[5][10]
o H335: May cause respiratory irritation.[5][10]
Signal Word: Warning[9][11]

The causality for these classifications lies in the chemical reactivity of the hydrazide functional
group and its interaction with biological tissues. Upon contact, the compound can disrupt cell
membranes and proteins, leading to an inflammatory response manifesting as irritation.
Inhalation of the dust can similarly irritate the mucosal linings of the respiratory tract.

Exposure Controls and Personal Protective
Equipment (PPE)

The cornerstone of safe handling is the consistent and correct use of Personal Protective
Equipment. The selection of PPE is not merely a checklist; it is a system designed to provide a
robust barrier between the researcher and the chemical.

Engineering Controls

The first line of defense is to minimize exposure at the source.
o Ventilation: All handling of 2-Methoxybenzhydrazide, including weighing and transferring,

must be conducted in a certified chemical fume hood to minimize the inhalation of dust
particles.[12]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[11]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential.

o Eye and Face Protection: Tightly fitting safety goggles or a face shield are mandatory to
protect against splashes and airborne particles that can cause serious eye irritation.[11][12]
Standard safety glasses with side shields are insufficient.
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» Hand Protection: Chemical-resistant, impermeable gloves (e.g., Nitrile rubber) must be worn.
[12] Gloves should be inspected for integrity before each use and changed regularly (every
30-60 minutes) or immediately upon known or suspected contact with the chemical.[13]

o Body Protection: A chemical-resistant lab coat or coveralls with long sleeves and a closed
front is required to provide a barrier against accidental spills.[10][12]

» Respiratory Protection: In situations where ventilation is inadequate or for cleaning up
significant spills, a NIOSH-approved respirator with an appropriate cartridge for organic

vapors and particulates is required.[11][12]

The following diagram illustrates the decision-making process for selecting appropriate PPE.
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Preparation & Assessment

Handling 2-Methoxybenzhydrazide

Assess Task:

- Weighing/Transfer
- Synthesis
- Spill Cleanup
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Caption: PPE Selection Workflow for 2-Methoxybenzhydrazide.
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Handling and Storage Protocols

Adherence to strict handling and storage procedures is critical to maintaining the chemical's
integrity and preventing accidental exposure.

Safe Handling Practices

» Avoid Contact: Do not get the substance in eyes, on skin, or on clothing.[11]

e Avoid Dust Formation: Handle the solid material carefully to prevent the generation of dust.
[O1[11]

e Hygiene: Wash hands and any exposed skin thoroughly after handling and before eating,
drinking, or smoking. Contaminated clothing should be removed immediately and washed
before reuse.[9]

« Ignition Sources: Keep the product and any empty containers away from heat and sources of
ignition.[11]

Storage Conditions

o Container: Keep the container tightly closed in a cool, dry, and well-ventilated place.[9]

e Moisture and Air: The material is noted to be moisture and air sensitive.[9][10] Store under
an inert atmosphere (e.g., argon or nitrogen) if possible, especially for long-term storage, to
prevent degradation.

e Incompatibilities: Store away from strong oxidizing agents, strong bases, and strong
reducing agents.[14]

Emergency Procedures

Preparedness is paramount. All personnel must be familiar with these procedures before
handling the compound.

First-Aid Measures

The immediate response to an exposure can significantly mitigate the severity of the outcome.
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General Advice: If symptoms persist, call a physician. Ensure that medical personnel are
aware of the material involved.[9][11]

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Remove contact lenses if present and easy to do so. Continue rinsing. Get
immediate medical attention.[9][11]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation persists, seek medical attention.[9][11]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not
breathing, give artificial respiration. If symptoms, such as respiratory irritation, occur, get
medical attention.[9][11]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce
vomiting. Get medical attention if symptoms occur.[9][11]

Accidental Release Measures

A swift and controlled response is necessary to contain spills and prevent environmental

contamination.

Evacuate: Evacuate non-essential personnel from the area.
Ventilate: Ensure adequate ventilation.

Contain: Wear appropriate PPE (including respiratory protection). Avoid generating dust.[9]
[11]

Clean-up: Sweep up or scoop up the spilled material and place it into a suitable, labeled
container for disposal.[11] Do not let the product enter drains.

Decontaminate: Clean the spill area thoroughly.

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO:z), dry chemical powder,
or alcohol-resistant foam.[10]
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» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including toxic fumes of nitrogen oxides (NOx).[8][10]

e Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with
a full facepiece operated in pressure-demand mode and full protective gear.[11][14]

The following diagram outlines the logical flow of emergency response actions.

Exposure Event Occurs

Ibentify Exposure Type

(Skin/Eye ContacD Inhalation Ingestion

Immediate Action

Y

y
Flush with Water _ _ _
[ (15 mins) |— (Move to Fresh Alr) —| Rinse Mouth with WateD

/

Follow-up A

A\ {
(Seek Medical AttentiorD

Provide SDS to
Medical Personnel

A\ J

Click to download full resolution via product page

Caption: First-Aid Response Workflow for Exposures.

Toxicological and Ecological Information
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» Toxicological Information: The toxicological properties of 2-Methoxybenzhydrazide have not
been fully investigated.[11] The known effects are irritation to the skin, eyes, and respiratory
system. No data is available regarding carcinogenicity, mutagenicity, or reproductive toxicity.
[10] It is designated as a questionable carcinogen with experimental neoplastigenic data.[8]

» Ecological Information: Ecotoxicity data is not readily available. It is imperative to prevent the
compound from being released into the environment. Do not empty into drains.[11]

Disposal Considerations

Chemical waste must be disposed of in accordance with all local, regional, and national
regulations.[10][11] Waste generators must determine whether a discarded chemical is
classified as hazardous waste. Contact a licensed professional waste disposal service to
dispose of this material.

Conclusion

The safe handling of 2-Methoxybenzhydrazide in a research environment is contingent upon
a foundational understanding of its hazards, the rigorous application of engineering controls,
and the disciplined use of personal protective equipment. By treating these protocols not as
mere guidelines but as a self-validating system rooted in the causality of chemical risk,
researchers can protect themselves, their colleagues, and the integrity of their scientific work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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6. 2-Methoxybenzhydrazide, 98+% 10 g | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

7. 2-Methoxybenzohydrazide | 7466-54-8 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

8. 2-METHOXYBENZHYDRAZIDE | 7466-54-8 [chemicalbook.com]
9. assets.thermofisher.com [assets.thermofisher.com]

10. fishersci.es [fishersci.es]

11. fishersci.com [fishersci.com]

12. benchchem.com [benchchem.com]

13. pppmag.com [pppmag.com]

14. fishersci.com [fishersci.com]

To cite this document: BenchChem. [safety and handling precautions for 2-
Methoxybenzhydrazide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584607#safety-and-handling-precautions-for-2-
methoxybenzhydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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